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Compound of Interest

1-Decyl-3-methylimidazolium
Compound Name:
bromide

Cat. No.: B061554

Technical Guide: 1-Decyl-3-methylimidazolium
bromide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the core physicochemical properties of 1-
Decyl-3-methylimidazolium bromide ([C10MIM]Br), an ionic liquid with applications in various
scientific fields.

Core Molecular Data

1-Decyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid. Its structure
consists of an organic cation, 1-decyl-3-methylimidazolium, and a bromide anion.[1] The key
guantitative molecular data for this compound are summarized in the table below.

Parameter Value References
Molecular Formula C14H27BrNz [21[31[4]
Molecular Weight 303.28 g/mol [21[31[5]
Exact Mass 302.13600 u [3]
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Note: Slight variations in molecular weight (e.g., 306.29 g/mol ) have been reported in some
sources.[1]

Molecular Structure and Composition

The logical relationship between the constituent ions of 1-Decyl-3-methylimidazolium
bromide is illustrated in the following diagram. The compound is formed by the ionic
association of the 1-decyl-3-methylimidazolium cation and the bromide anion.
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Caption: lonic composition of 1-Decyl-3-methylimidazolium bromide.

Physicochemical Properties

Beyond its molecular weight and formula, several other physicochemical properties of 1-Decyl-
3-methylimidazolium bromide have been documented. It is typically a colorless to yellowish
liquid.[1] A summary of notable properties is provided below.

Property Value References
Melting Point -15°Cto30°C [315]
Boiling Point 325°C [1]

Soluble in water and organic
Solubility solvents like ethanol, [1]

methanol, and acetone.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of 1-Decyl-3-methylimidazolium
bromide were not available in the initial search results. A general synthesis method involves
the reaction of 1-methylimidazole with 1-decanol in the presence of hydrobromic acid.[1] For
specific, validated experimental procedures, researchers should consult peer-reviewed
scientific literature or established chemical synthesis databases.

Applications

1-Decyl-3-methylimidazolium bromide is recognized for its utility in various applications,
including catalysis, electrochemistry, and as a stationary phase in chromatography.[1] Its low
viscosity and high thermal stability make it a versatile compound in these fields.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b061554?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

